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Compound of Interest

Compound Name: Methyl Ricinoleate

Cat. No.: B110599 Get Quote

Introduction

Methyl Ricinoleate, with CAS number 141-24-2, is the methyl ester of ricinoleic acid.[1]

Ricinoleic acid is an unsaturated omega-9 hydroxy fatty acid that constitutes approximately

90% of the fatty acid content in castor oil, which is derived from the seeds of the Ricinus

communis plant.[2][3] Produced through the transesterification of castor oil, Methyl
Ricinoleate is a versatile and biodegradable bio-based chemical.[4][5] It serves as a crucial

intermediate in organic synthesis and finds extensive application across various industries,

including cosmetics, pharmaceuticals, lubricants, and polymers. Its unique molecular structure,

featuring a hydroxyl group and a double bond, imparts distinct properties such as high viscosity

and lubricity, making it a valuable compound for researchers and drug development

professionals.

Physicochemical Properties
Methyl Ricinoleate is a colorless to pale yellow liquid. It is characterized by its solubility in

alcohol and other organic solvents and its insolubility in water. The quantitative

physicochemical properties are summarized in the table below.
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Property Value Source(s)

CAS Number 141-24-2

Molecular Formula C₁₉H₃₆O₃

Molecular Weight 312.49 g/mol

Appearance Colorless to Pale Yellow Liquid

Boiling Point

411-413 °C @ 760 mmHg

(estimated) 170 °C @ 1 mmHg

84 °C @ 22 mmHg (lit.)

Melting Point -29 °C

Flash Point
154.6 °C (310 °F) (estimated)

209 °C

Density / Specific Gravity 0.920 - 0.925 g/cm³ @ 25 °C

Refractive Index 1.460 - 1.4638 @ 16-20 °C

Water Solubility
0.09867 mg/L @ 25 °C

(estimated); Insoluble

Solubility
Soluble in alcohol and organic

solvents

Purity ≥75% to ≥99% (by GC)

Storage Temperature -20 °C to 8 °C

Spectroscopic Data
Spectroscopic analysis is essential for the structural elucidation and purity assessment of

Methyl Ricinoleate. Various techniques are employed for its characterization.
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Spectroscopic Technique Details Source(s)

¹H NMR
Spectrum available (Solvent:

CCl₄)

¹³C NMR Spectrum available

Infrared (IR) Spectroscopy Spectrum available

Mass Spectrometry (MS)
Electron Ionization (EI)

spectrum available

Gas Chromatography (GC) Retention Index: 2188

Safety and Toxicology
Methyl Ricinoleate is generally considered to have a low toxicity profile and is not classified as

a hazardous substance. The Cosmetic Ingredient Review (CIR) Expert Panel has assessed it

as safe for use in cosmetic ingredients, noting few toxic effects in acute or chronic tests and no

evidence of genotoxicity.
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Safety Information Details Source(s)

Hazard Classification Not classified as hazardous

Toxicological Profile

Few toxic effects in acute,

subchronic, or chronic toxicity

tests. Not found to be

genotoxic or a sensitizer.

Personal Protective Equipment

(PPE)
Eyeshields, gloves

First Aid Measures

In case of contact, rinse skin or

eyes with water. If inhaled,

move to fresh air. If ingested,

rinse mouth. Seek medical

attention if symptoms persist.

Firefighting

Use dry chemical, foam, or

carbon dioxide. Water may be

unsuitable as it can spread the

fire.

WGK (Germany) 3 (severe hazard to water)

Applications and Derivatives
The unique properties of Methyl Ricinoleate make it a valuable component in a wide range of

applications, from industrial processes to consumer products. It also serves as a platform

chemical for the synthesis of other important compounds.
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Source Material Core Intermediate

Direct Applications

Chemical Derivatives

Castor Oil
Methyl Ricinoleate

(CAS 141-24-2)
Transesterification

Cosmetics &
Personal Care

(Emollient, Surfactant)

Pharmaceuticals
(Emulsifier, Excipient)

Lubricants &
Cutting Oils

Polymers
(Plasticizer)

Biodiesel
Component

Pyrolysis / Cracking

Undecylenic Acid

yields

Heptanalyields

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Inputs:
- Castor Oil
- Methanol

- KOH Catalyst

End

process

Reaction
(60-65°C, 60-90 min)

Separation
(Gravity)

Washing &
Drying

Crude Ester

Glycerol
(Byproduct)

Purified
Methyl Ricinoleate

 

Start

Methyl Ricinoleate Sample

End

Sample Preparation
(Dilution / Derivatization)

GC Injection

Chromatographic Separation
(Capillary Column)

Detection
(FID or MS)

Data Acquisition
& Analysis

Result:
Purity / Composition

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b110599?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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